Cas no 2679941-26-3 ((2S)-2-{ethyl[(prop-2-en-1-yloxy)carbonyl]amino}-3-phenylpropanoic acid)

• Product Name: (2S)-2-{ethyl[(prop-2-en-1-yloxy)carbonyl]amino}-3-phenylpropanoic acid
• CAS No: 2679941-26-3
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 6558111
• PubChem ID: 165917155
• Update Time: 2025-05-25

(2S)-2-{ethyl[(prop-2-en-1-yloxy)carbonyl]amino}-3-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{ethyl[(prop-2-en-1-yloxy)carbonyl]amino}-3-phenylpropanoic acid
• EN300-28285138
• 2679941-26-3

• Inchi： 1S/C15H19NO4/c1-3-10-20-15(19)16(4-2)13(14(17)18)11-12-8-6-5-7-9-12/h3,5-9,13H,1,4,10-11H2,2H3,(H,17,18)/t13-/m0/s1
• InChI Key： WRRXKXXYOJARAD-ZDUSSCGKSA-N
• SMILES： O(CC=C)C(N(CC)[C@H](C(=O)O)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.8Ų

Additional information on (2S)-2-{ethyl[(prop-2-en-1-yloxy)carbonyl]amino}-3-phenylpropanoic acid

Compound CAS No. 2679941-26-3: (2S)-2-{ethyl[(prop-2-en-1-yloxy)carbonyl]amino}-3-phenylpropanoic Acid

The compound with CAS No. 2679941-26-3, known as (2S)-2-{ethyl[(prop-2-en-1-yloxy)carbonyl]amino}-3-phenylpropanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its complex stereochemistry and functional groups, which make it a valuable tool in drug discovery and advanced material synthesis.

Chemical Structure and Properties

The molecular structure of (2S)-2-{ethyl[(prop-2-en-1-yloxy)carbonyl]amino}-3-phenylpropanoic acid is characterized by a chiral center at the second carbon atom, which imparts its (S)-configuration. The molecule features an ethyl group attached to an amino acid moiety, along with a propenoyloxy carbonyl group and a phenyl substituent. These functional groups contribute to the compound's unique physical and chemical properties, including its solubility, reactivity, and potential for forming hydrogen bonds.

Recent studies have highlighted the importance of such chiral molecules in asymmetric catalysis and enantioselective synthesis. The presence of the phenyl group enhances the molecule's aromaticity, while the propenoyloxy carbonyl group introduces versatility in terms of reactivity and functionalization possibilities. This compound has been explored as a precursor for synthesizing bioactive molecules, particularly in the context of peptide synthesis and drug delivery systems.

Applications in Drug Discovery

In the realm of pharmacology, (2S)-2-{ethyl[(prop-2-en-1-yloxy)carbonyl]amino}-3-phenylpropanoic acid has shown promise as a building block for developing bioactive compounds. Its chiral nature makes it particularly useful in the synthesis of enantiomerically pure drugs, which are critical for minimizing adverse effects and improving therapeutic efficacy. Recent research has focused on its potential as a substrate for enzymatic reactions, leveraging its stereochemistry to produce high-value pharmaceutical intermediates.

Moreover, this compound has been investigated for its role in peptide-based drug delivery systems. Its ability to form stable amide bonds with other amino acids or peptides makes it a valuable component in constructing bioconjugates with tailored properties. These applications are particularly relevant in the development of targeted therapies and vaccines.

Advances in Synthesis and Characterization

The synthesis of (2S)-2-{ethyl[(prop-2-en-1-yloxy)carbonyl]amino}-3-phenylpropanoic acid has been optimized through various methodologies, including enantioselective catalysis and stereoselective coupling reactions. Recent advancements have focused on improving the yield and purity of this compound, ensuring its suitability for large-scale production in pharmaceutical and biotechnological applications.

State-of-the-art characterization techniques, such as NMR spectroscopy and X-ray crystallography, have been employed to confirm the stereochemistry and molecular structure of this compound. These studies have provided insights into its conformational preferences and intermolecular interactions, which are crucial for understanding its behavior in biological systems.

Future Prospects

Looking ahead, (2S)-2-{ethyl[(prop-2-en-1-yloxy)carbonyl]amino}-3-phenylpropanoic acid holds immense potential for further exploration in both academic research and industrial applications. Its role as a versatile building block in organic synthesis is expected to expand with advancements in synthetic chemistry and biotechnology.

In conclusion, this compound represents a significant advancement in the field of organic chemistry, offering new opportunities for innovation across multiple disciplines. As research continues to uncover its full potential, (2S)-2-{ethyl[(prop-2-en-1-yloxy)carbonyl]amino}-3-phenylpropanoic acid is poised to play a pivotal role in shaping the future of drug discovery and materials science.